Cas no 1806844-06-3 (4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol)

4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol is a fluorinated pyridine derivative with a unique structural motif combining amino, difluoromethyl, trifluoromethyl, and hydroxymethyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile building block for the synthesis of bioactive molecules. The presence of multiple fluorine substituents enhances its lipophilicity and metabolic stability, while the amino and hydroxymethyl groups provide reactive sites for further derivatization. Its well-defined heterocyclic framework makes it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound's high purity and stability under standard conditions ensure reliable performance in synthetic workflows.
4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol structure
1806844-06-3 structure
Product Name:4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol
CAS No:1806844-06-3
MF:C8H7F5N2O
MW:242.145999193192
CID:4858036
Update Time:2025-05-22

4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol
    • Inchi: 1S/C8H7F5N2O/c9-7(10)6-4(8(11,12)13)5(14)3(2-16)1-15-6/h1,7,16H,2H2,(H2,14,15)
    • InChI Key: WNEOPKNWBCWRKS-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(F)F)=NC=C(CO)C=1N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 235
  • XLogP3: 1.4
  • Topological Polar Surface Area: 59.1

4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029063715-250mg
4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol
1806844-06-3 97%
250mg
1,008.00 USD 2021-06-03
Alichem
A029063715-500mg
4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol
1806844-06-3 97%
500mg
1,711.50 USD 2021-06-03
Alichem
A029063715-1g
4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol
1806844-06-3 97%
1g
2,950.20 USD 2021-06-03

Additional information on 4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol

Recent Advances in the Study of 4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol (CAS: 1806844-06-3)

The compound 4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol (CAS: 1806844-06-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with the preparation of 4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol. Researchers have developed novel synthetic routes to optimize yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic fluorination. These advancements have significantly improved the scalability of the compound, making it more accessible for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol exhibits promising inhibitory effects against specific enzyme targets involved in inflammatory pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that the compound showed potent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This suggests potential applications in the development of anti-inflammatory drugs.

Further investigations into the pharmacokinetic properties of 4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol have revealed favorable absorption and distribution profiles in animal models. The compound demonstrated good oral bioavailability and minimal off-target effects, which are critical factors for its progression into clinical trials. However, researchers have also noted the need for additional studies to assess its long-term safety and efficacy.

The potential therapeutic applications of 4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol extend beyond inflammation. Recent findings suggest that the compound may also exhibit activity against certain types of cancer cells. A study conducted by a team at the University of Cambridge identified the compound as a potential inhibitor of a key signaling pathway involved in tumor proliferation. These findings open new avenues for the development of targeted cancer therapies.

In conclusion, 4-Amino-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-methanol (CAS: 1806844-06-3) represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for researchers in the chemical biology and pharmaceutical fields. Future studies should focus on optimizing its pharmacological properties and exploring its potential in treating a broader range of diseases.

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